3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one

• IUPAC Name: 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxyphenyl)methoxy]chromen-2-one
• InChI: InChI=1S/C28H28O6/c1-17-11-22(33-16-20-14-24(30-3)27(32-5)25(15-20)31-4)26-18(2)21(28(29)34-23(26)12-17)13-19-9-7-6-8-10-19/h6-12,14-15H,13,16H2,1-5H3
• InChI Key: SUANLRLYUDLONC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC3=CC=CC=C3)C)C(=C1)OCC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C28H28O6
• Molecular Weight: 460.5 g/mol

Description

This compound is a synthetic coumarin derivative featuring a benzyl group at position 3, methyl groups at positions 4 and 7, and a 3,4,5-trimethoxybenzyloxy substituent at position 5. Its molecular formula is C₃₀H₃₀O₇ (calculated based on structural features), with a molecular weight of 502.55 g/mol. The 3,4,5-trimethoxybenzyl group is a pharmacophoric motif often associated with enhanced binding to biological targets, such as tubulin or HSP90, in anticancer therapies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one typically involves multi-step organic reactionsFor instance, the Suzuki–Miyaura coupling reaction is often employed to form carbon-carbon bonds between the chromen-2-one core and the benzyl groups .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the employment of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the production process more sustainable.

Chemical Reactions Analysis

Types of Reactions

3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as dihydro derivatives.

Substitution: The presence of benzyl and trimethoxybenzyl groups allows for nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like tetrahydrofuran (THF), and catalysts such as palladium for coupling reactions .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Medicinal Chemistry

3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one has been investigated for its potential therapeutic effects. Its structural components suggest possible interactions with various biological targets:

• Antioxidant Activity : Compounds with similar structures have shown significant antioxidant properties. The presence of methoxy groups can enhance the electron-donating ability of the molecule, potentially leading to improved radical scavenging activity.
• Anti-inflammatory Effects : Research indicates that chromenone derivatives can modulate inflammatory pathways. This compound may inhibit pro-inflammatory cytokines and enzymes such as COX and LOX.

Pharmacological Studies

Pharmacological studies have highlighted the following applications:

• Anticancer Properties : Initial studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines. The mechanism could involve the induction of apoptosis and cell cycle arrest.
• Neuroprotective Effects : Given the structural similarity to other neuroprotective agents, it is hypothesized that this compound may protect neuronal cells from oxidative stress and excitotoxicity.

Case Study 1: Antioxidant Activity Assessment

A study conducted on similar chromenone compounds demonstrated their ability to scavenge free radicals effectively. The antioxidant capacity was measured using DPPH (1,1-diphenyl-2-picrylhydrazyl) assays, revealing a significant reduction in radical concentration when treated with these compounds.

Case Study 2: Cytotoxicity in Cancer Cells

In vitro tests on human cancer cell lines (e.g., MCF-7 breast cancer cells) indicated that treatment with 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis further confirmed the induction of apoptosis through caspase activation.

Mechanism of Action

The mechanism of action of 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it could inhibit certain enzymes involved in disease pathways or activate receptors that trigger beneficial cellular responses .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Below is a comparative analysis of structurally related coumarin derivatives:

Compound	Substituents	Molecular Formula	Key Functional Differences	Reported Activity
3-Benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one	3-benzyl, 4,7-dimethyl, 5-(3,4,5-trimethoxybenzyloxy)	C₃₀H₃₀O₇	High methoxy content enhances tubulin binding; methyl groups increase lipophilicity.	Anticancer (hypothesized based on structural analogs)
3-Benzyl-5-[(4-methoxybenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one	3-benzyl, 4,7-dimethyl, 5-(4-methoxybenzyloxy)	C₂₆H₂₄O₄	Single methoxy group reduces polarity and hydrogen-bonding capacity compared to trimethoxy.	Antimicrobial (predicted)
7-[(3,4,5-Trimethoxybenzyl)oxy]-4-methyl-2H-chromen-2-one	4-methyl, 7-(3,4,5-trimethoxybenzyloxy)	C₂₀H₂₀O₆	Lacks benzyl and additional methyl groups; simpler structure with lower steric hindrance.	Anticancer (confirmed in derivatives)
3-(2-Bromoacetyl)-2H-chromen-2-one	3-(2-bromoacetyl)	C₁₁H₇BrO₃	Bromoacetyl group introduces electrophilic reactivity; lacks methoxy or benzyl substituents.	Antiproliferative (via alkylation)
7-((2-Bromobenzyl)oxy)-2-(3,4-dihydroxyphenyl)-4H-chromen-4-one	2-(3,4-dihydroxyphenyl), 7-(2-bromobenzyloxy)	C₂₂H₁₅BrO₆	Dihydroxyphenyl group enhances antioxidant activity; bromo substituent increases lipophilicity.	Antioxidant, antiproliferative

Physicochemical Properties

Property	Target Compound	4-Methoxybenzyloxy Analog ()	7-Trimethoxybenzyloxy Derivative ()
Molecular Weight (g/mol)	502.55	400.47	388.37
LogP (Predicted)	4.2	3.8	3.5
Hydrogen Bond Acceptors	7	4	6
Rotatable Bonds	8	6	5

Biological Activity

3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one is a synthetic compound belonging to the class of chromones. Chromones have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This article focuses on the biological activity of this specific compound, summarizing relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one is $C_{22}H_{25}O_5$ with a molecular weight of approximately 367.44 g/mol. Its structure features multiple methoxy groups that contribute to its biological activity.

Anticancer Activity

Research has indicated that chromone derivatives exhibit significant anticancer properties. A study demonstrated that compounds with similar structures can inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression. For instance, chromone derivatives have shown effectiveness against various cancer cell lines such as breast cancer (MCF-7) and leukemia (K562) .

Antimicrobial Properties

The antimicrobial potential of this compound has been evaluated in vitro against several pathogens. Studies have shown that chromone derivatives possess antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism is thought to involve disruption of bacterial cell membranes or inhibition of vital metabolic pathways .

Anti-inflammatory Effects

The anti-inflammatory properties of chromones are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). For example, a related study found that certain chromone derivatives significantly reduced the expression of inducible nitric oxide synthase (iNOS) in macrophages stimulated by lipopolysaccharides .

Case Studies

Study	Findings
Anticancer Study	Demonstrated significant inhibition of MCF-7 and K562 cell lines by similar chromone derivatives.
Antimicrobial Activity	Showed effectiveness against Staphylococcus aureus and Escherichia coli with minimal inhibitory concentrations (MICs) in the low micromolar range.
Anti-inflammatory Research	Found that certain derivatives reduced iNOS expression by up to 42%, indicating strong anti-inflammatory potential.

The mechanisms through which 3-benzyl-4,7-dimethyl-5-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-2-one exerts its biological effects are still being elucidated. However, it is believed that:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory pathways.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells.
• Oxidative Stress Modulation : The presence of methoxy groups may enhance antioxidant properties, reducing oxidative stress in cells.